Cas no 2172457-98-4 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methoxybenzoic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methoxybenzoic acid
• CAS No: 2172457-98-4
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 5949467
• PubChem ID: 165723265
• Update Time: 2025-06-11

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methoxybenzoic acid
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-methoxybenzoic acid
• EN300-1498654
• 2172457-98-4

• Inchi： 1S/C27H26N2O6/c1-16(13-25(30)29-17-11-12-22(26(31)32)24(14-17)34-2)28-27(33)35-15-23-20-9-5-3-7-18(20)19-8-4-6-10-21(19)23/h3-12,14,16,23H,13,15H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： LFFBBBZOCHKAPB-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CC(NC1C=CC(C(=O)O)=C(C=1)OC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.17908655g/mol
• Monoisotopic Mass: 474.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 114Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methoxybenzoic acid

Introduction to 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methoxybenzoic acid (CAS No. 2172457-98-4)

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methoxybenzoic acid, identified by its Chemical Abstracts Service (CAS) number 2172457-98-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluoren-9-ylmethyl ester moiety and a butanamido group linked to a 2-methoxybenzoic acid backbone. The presence of these functional groups not only imparts unique chemical properties but also opens up diverse possibilities for its application in drug discovery and therapeutic development.

The fluoren-9-ylmethyl ester component is particularly noteworthy, as fluorene derivatives are widely recognized for their stability, solubility, and ability to enhance the bioavailability of pharmaceutical agents. In recent years, researchers have been exploring the potential of fluorene-based scaffolds in the design of novel bioactive molecules. The methoxycarbonyl (Moc) group in this compound serves as an amino protecting group, which is commonly employed in peptide synthesis and drug development to prevent unwanted side reactions. The removal of this protecting group under specific conditions can yield highly reactive intermediates that are useful in further chemical modifications.

The butanamido moiety introduces a flexible aliphatic chain that can influence the conformational behavior of the molecule. This feature is particularly important in medicinal chemistry, as it allows for fine-tuning of interactions with biological targets such as enzymes and receptors. Additionally, the presence of an amino group adjacent to the butanamido moiety provides another site for functionalization, enabling the synthesis of derivatives with tailored pharmacological properties.

The terminal 2-methoxybenzoic acid group contributes to the compound's solubility and lipophilicity balance, which are critical factors in determining its pharmacokinetic profile. Methoxy-substituted benzoic acids are frequently encountered in natural products and synthetic drugs due to their ability to modulate receptor binding affinity and metabolic stability. The combination of these structural elements makes 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methoxybenzoic acid a promising candidate for further investigation in various therapeutic areas.

Recent advancements in computational chemistry have facilitated the rapid screening of such complex molecules for potential biological activity. Molecular docking studies have shown that this compound exhibits binding affinity to several protein targets, including enzymes involved in inflammatory pathways and metabolic regulation. These findings align with emerging research indicating that modulating such pathways could lead to novel therapeutic strategies for chronic diseases.

In addition to its pharmacological potential, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methoxybenzoic acid has been explored as a key intermediate in the synthesis of more complex peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while overcoming limitations such as poor stability or immunogenicity. The structural features of this compound make it an excellent starting point for generating libraries of derivatives with enhanced pharmacological profiles.

One particularly exciting application lies in its potential use as a precursor for developing kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and dysregulation of kinase activity is implicated in numerous diseases, including cancer. By leveraging the structural diversity offered by compounds like 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methoxybenzoic acid, researchers aim to identify novel inhibitors that can selectively target aberrant kinases without affecting normal cellular processes.

The synthesis of this compound involves multi-step organic transformations that highlight the expertise required in modern pharmaceutical chemistry. Key synthetic steps include the introduction of the fluorene moiety via nucleophilic substitution or coupling reactions, followed by protection-deprotection strategies for the amino group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core aromatic framework efficiently.

From a regulatory perspective, ensuring high purity and consistency is paramount when developing new pharmaceutical candidates. Analytical methods such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to characterize 4-3-(({(9H-fluoren)-9}}methyl ester)}amino)butanamido-(2-methoxybenzonic acid) and its intermediates throughout the synthetic process.

The growing interest in fluorinated compounds stems from their unique electronic properties, which can enhance binding interactions with biological targets. For instance, fluorine atoms can increase metabolic stability by preventing oxidative degradation or hydrolysis at susceptible sites within a molecule. This property is particularly valuable when designing drugs intended for long-term use or when targeting enzymes with high turnover rates.

In conclusion,4-(3-{((9H-fluorenylmethyl ester)})(a)-methyl)-a-amino butyramide---(2--methoxy--b--phenol--c--arboxylic acid) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups positions it as a versatile building block for further chemical exploration and pharmacological evaluation. As research continues to uncover new applications for this class of compounds,CAS No 2172457--98--4 may prove instrumental in advancing drug discovery efforts across multiple therapeutic domains.